Cas no 1093879-16-3 (1-(6-bromopyridin-2-yl)ethane-1,2-diol)

• Product Name: 1-(6-bromopyridin-2-yl)ethane-1,2-diol
• CAS No: 1093879-16-3
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• CID: 4571081
• PubChem ID: 59525899
• Update Time: 2024-03-02

1-(6-bromopyridin-2-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromopyridin-2-yl)ethane-1,2-diol

• Inchi： 1S/C7H8BrNO2/c8-7-3-1-2-5(9-7)6(11)4-10/h1-3,6,10-11H,4H2
• InChI Key： WQARHIGYIBQVDK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(CO)O)=N1

Computed Properties

• Exact Mass: 216.97384g/mol
• Monoisotopic Mass: 216.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines